Cas no 1361591-08-3 (2-Methoxy-5-(perchlorophenyl)nicotinic acid)

• Product Name: 2-Methoxy-5-(perchlorophenyl)nicotinic acid
• CAS No: 1361591-08-3
• MF: C₁₃H₆Cl₅NO₃
• MW: 401.456638813019
• CID: 4968980
• Update Time: 2025-07-18

2-Methoxy-5-(perchlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(perchlorophenyl)nicotinic acid

• Inchi： 1S/C13H6Cl5NO3/c1-22-12-5(13(20)21)2-4(3-19-12)6-7(14)9(16)11(18)10(17)8(6)15/h2-3H,1H3,(H,20,21)
• InChI Key： TXKLURMYUWUOOU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C(=O)O)C=1)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 5.4
• Topological Polar Surface Area: 59.4

Additional information on 2-Methoxy-5-(perchlorophenyl)nicotinic acid

Professional Introduction to 2-Methoxy-5-(perchlorophenyl)nicotinic Acid (CAS No. 1361591-08-3) in Modern Chemical and Pharmaceutical Research

2-Methoxy-5-(perchlorophenyl)nicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361591-08-3, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural motif combining a nicotinic acid backbone with methoxy and perchlorophenyl substituents, exhibits intriguing pharmacological properties that make it a subject of intense study. The structural features of this molecule not only contribute to its distinct chemical behavior but also open up possibilities for its application in various therapeutic and diagnostic contexts.

The nicotinic acid moiety, a well-known component in many bioactive molecules, is central to the pharmacological relevance of 2-Methoxy-5-(perchlorophenyl)nicotinic acid. Nicotinic acid derivatives are widely recognized for their role in modulating lipid metabolism and have been extensively studied for their potential in managing cardiovascular diseases. The presence of the methoxy group at the 2-position of the nicotinic acid ring further modifies its electronic and steric properties, influencing its interactions with biological targets. This modification can enhance binding affinity or alter metabolic pathways, making it a valuable scaffold for drug design.

The perchlorophenyl group at the 5-position introduces an additional layer of complexity to the molecule. Perchlorophenyl derivatives are known for their ability to interact with specific enzymes and receptors, often leading to potent biological effects. In the case of 2-Methoxy-5-(perchlorophenyl)nicotinic acid, this substituent may contribute to its selectivity for certain biological pathways, making it a promising candidate for targeted therapies. The combination of these structural elements suggests that this compound could exhibit unique pharmacological profiles, potentially offering new avenues for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of 2-Methoxy-5-(perchlorophenyl)nicotinic acid. These studies have revealed that the electronic distribution around the molecule, influenced by the methoxy and perchlorophenyl groups, plays a crucial role in determining its binding interactions with biological targets. Such insights are invaluable for rational drug design, allowing chemists to fine-tune the structure of this compound to optimize its pharmacological activity.

In addition to its structural significance, 2-Methoxy-5-(perchlorophenyl)nicotinic acid has been explored in various preclinical studies for its potential therapeutic applications. Research indicates that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. The anti-inflammatory potential is particularly intriguing, as chronic inflammation is implicated in a wide range of diseases, including cardiovascular disorders and neurodegenerative conditions. The ability of 2-Methoxy-5-(perchlorophenyl)nicotinic acid to modulate inflammatory pathways could provide a novel therapeutic strategy.

The antioxidant properties of this compound are also noteworthy. Oxidative stress is another key factor contributing to the pathogenesis of many diseases, and antioxidants have been shown to mitigate damage caused by reactive oxygen species. Studies suggest that 2-Methoxy-5-(perchlorophenyl)nicotinic acid can scavenge free radicals and protect cells from oxidative damage, potentially leading to applications in conditions such as aging-related diseases and neurodegenerative disorders.

Furthermore, preliminary data from cell-based assays indicate that 2-Methoxy-5-(perchlorophenyl)nicotinic acid may exhibit inhibitory effects on certain enzymes involved in cancer progression. By targeting specific molecular pathways, this compound could disrupt cancer cell proliferation and survival mechanisms. While these findings are still in early stages, they highlight the compound's potential as an anticancer agent and warrant further investigation.

The synthesis of 2-Methoxy-5-(perchlorophenyl)nicotinic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such compounds with high purity and yield. Advances in catalytic processes and green chemistry principles have allowed chemists to develop more efficient synthetic routes, reducing waste and improving sustainability. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

As research continues to uncover new applications for 2-Methoxy-5-(perchlorophenyl)nicotinic acid, collaboration between chemists, biologists, and pharmacologists will be essential for maximizing its therapeutic potential. Interdisciplinary approaches can lead to innovative drug development strategies, leveraging the unique properties of this compound to address unmet medical needs. The journey from discovery to clinical application is long and complex, but the promise offered by molecules like 2-Methoxy-5-(perchlorophenyl)nicotinic acid underscores the importance of continued research in chemical biology.

In conclusion,2-Methoxy-5-(perchlorophenyl)nicotinic acid (CAS No. 1361591-08-3) represents a fascinating subject of study with significant implications for modern pharmaceutical research. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further exploration. As our understanding of biological systems evolves，the potential applications of such specialized compounds will continue to expand，offering hope for novel treatments across various therapeutic areas.